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Cat. No.: B1145714

Get Quote

Executive Summary
Magnesium 2-hydroxypropanoate trihydrate (Magnesium L-Lactate Trihydrate) represents a

critical organic mineral salt in drug development, valued for its superior bioavailability compared

to inorganic magnesium sources (e.g., oxides or sulfates).[1] Its structural integrity relies on a

specific hydration state that governs its solubility, dissolution kinetics, and stability in solid-state

formulations.[2] This guide provides a deep-dive analysis of its crystallographic architecture,

synthesis protocols, and implications for extended-release drug delivery systems.[1]

Chemical Identity & Solid-State Properties
The compound exists primarily as the L-enantiomer in pharmaceutical applications, derived

from the natural fermentation of L-lactic acid.[1] While the dihydrate form (

) is the standard subject of European Pharmacopoeia (EP) monographs, the trihydrate (
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) is a distinct hydration variant often encountered during crystallization processes or as a
specific polymorph in wet-granulation workflows.[2]

Property Specification

IUPAC Name
Magnesium; bis(2-hydroxypropanoate);

trihydrate

Common Name Magnesium L-Lactate Trihydrate

CAS Number
6150-84-1 (Trihydrate) / 18917-93-6

(General/Dihydrate)

Formula

Molecular Weight
256.49 g/mol (Trihydrate) vs 238.48 g/mol

(Dihydrate)

Stereochemistry L-Isomer (S-configuration at C2)

Solubility Soluble in water; practically insoluble in ethanol

Crystallographic Architecture
The bio-efficacy of magnesium lactate is rooted in its coordination geometry.[2] Unlike simple

salts, the lactate anion acts as a chelating ligand, protecting the magnesium ion and facilitating

its transport across biological membranes.[2]

Coordination Sphere
The central Magnesium ion (

) typically adopts a distorted octahedral geometry (Coordination Number = 6).[2]

Equatorial Plane: Occupied by oxygen atoms from the carboxylate groups of two lactate

anions.[1][2] The lactate often binds in a bidentate fashion (using both carboxylate and

hydroxyl oxygens) or bridging mode, depending on the specific polymorph.[2]

Axial/Solvation Sites: In the trihydrate form, the coordination sphere is completed by water

molecules.[2] The three water molecules are critical:
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Inner Sphere: Directly bonded to

, completing the octahedron.[2]

Outer Sphere: Participating in the lattice structure via hydrogen bonding, linking the

anionic lactate chains.[2]

Hydrogen Bonding Network
The "trihydrate" designation implies a robust hydrogen-bonding network.[1] The hydroxyl group

(

) on the lactate C2 position acts as both a donor and acceptor, linking with the lattice water
molecules.[2] This network stabilizes the crystal lattice, making the trihydrate form potentially
less hygroscopic than the anhydrous form but more susceptible to dehydration under high
thermal stress compared to the dihydrate.[2]

Structural Diagram (Concept)
The following diagram illustrates the theoretical coordination environment of the Magnesium

ion in the trihydrate structure.
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Caption: Schematic coordination sphere of Magnesium L-Lactate Trihydrate showing ligand

chelation and water integration.

Synthesis and Crystallization Protocol
To obtain high-purity Magnesium L-Lactate Trihydrate crystals suitable for X-ray diffraction or

pharmaceutical formulation, a controlled neutralization and cooling crystallization method is

required.[1]

Reagents[1][5]
Precursor: L-Lactic Acid (88% or 98% purity).[1]

Magnesium Source: Magnesium Oxide (MgO) or Magnesium Carbonate (
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), high purity (>99%).[2]

Solvent: Deionized Water (18.2 MΩ).[1]

Anti-solvent: Ethanol (absolute).[1]

Step-by-Step Protocol
Neutralization Reaction:

Dissolve L-Lactic acid in deionized water at 60°C.

Slowly add Magnesium Oxide/Carbonate to the solution while stirring.[2] Maintain pH

between 6.5 and 7.0.[1]

Reaction:

.[1]

Filtration:

Filter the hot solution (still at 60°C) through a 0.22 µm membrane to remove unreacted

MgO and insoluble impurities.[2]

Crystallization (Cooling & Evaporation):

Concentrate the filtrate by rotary evaporation until the solution reaches saturation (approx.

1.15 g/mL density).

Controlled Cooling: Lower the temperature from 60°C to 5°C at a rate of 0.5°C/min.

Trihydrate Specificity: To favor the trihydrate over the dihydrate, avoid excessive drying.[2]

The trihydrate is often the kinetic product formed in high-water-activity environments

before drying to the dihydrate.

Harvesting:

Collect crystals via vacuum filtration.
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Wash with cold ethanol (to remove surface impurities without dehydrating the crystal

lattice).[2]

Drying: Air dry at ambient temperature (25°C). Warning: Oven drying >60°C will convert

the trihydrate to the dihydrate or anhydrous form.[2]

Crystallization Workflow Diagram
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Caption: Operational workflow for the synthesis and isolation of Magnesium L-Lactate

Trihydrate crystals.

Pharmaceutical Implications[1][5][7][8]
Bioavailability & Solubility
Magnesium L-lactate is a "Class I" type salt in terms of solubility characteristics for magnesium

delivery.[1] The organic lactate anion prevents the precipitation of insoluble magnesium

hydroxides in the upper intestine, a common issue with Magnesium Oxide.[2] The trihydrate

form possesses a higher dissolution rate compared to the anhydrous form due to the pre-

existing water channels in the lattice, which facilitate solvent ingress during disintegration.[2]

Stability and Hydration Dynamics
Researchers must note that the trihydrate is metastable relative to the dihydrate.[2]

Storage: Must be stored in airtight containers at room temperature (<25°C).

Dehydration: Exposure to temperatures >50°C or low humidity (<30% RH) can trigger a

phase transformation:

This phase change can alter the dissolution profile of a solid dosage form (e.g., extended-
release tablets).[2]
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Drug Development Usage[1][8]
Extended Release (ER): Used in matrices (e.g., HPMC) where the consistent hydration shell

allows for predictable diffusion of

ions.[2]

Tableting: The hydrate water acts as an intrinsic plasticizer, improving compressibility during

direct compression manufacturing.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Available at: [https://www.benchchem.com/product/b1145714/docs#crystal-structure-and-
pharmaceutical-characterization-of-magnesium-2-hydroxypropanoate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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